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Compound of Interest

Compound Name: Acetimidohydrazide hydrochloride

Cat. No.: B7945175

CAS Number: 39254-63-2

Abstract

This technical guide provides a detailed overview of Acetimidohydrazide hydrochloride (also
known as Acetamidrazone hydrochloride), a valuable reagent in synthetic organic chemistry.
This document is intended for researchers, scientists, and drug development professionals,
offering in-depth information on its chemical and physical properties, a detailed experimental
protocol for its synthesis, and its application as a precursor in the synthesis of heterocyclic
compounds. While specific biological activity for Acetimidohydrazide hydrochloride is not
extensively documented, its role as a building block for potentially bioactive molecules, such as
1,2,4-triazines, is highlighted.

Introduction

Acetimidohydrazide hydrochloride, with the CAS number 39254-63-2, is a chemical
intermediate belonging to the class of amidrazones. Its structure, featuring both an imine and a
hydrazide functional group, makes it a versatile precursor for the synthesis of a variety of
heterocyclic systems. This guide aims to consolidate the available technical information on this
compound, providing a valuable resource for its effective utilization in research and
development.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Acetimidohydrazide
hydrochloride is presented in Table 1. This data is essential for its handling, storage, and
application in chemical reactions.

Table 1: Chemical and Physical Properties of Acetimidohydrazide Hydrochloride

Property Value Reference(s)
CAS Number 39254-63-2 [11[2]
Molecular Formula C2HB8CIN3 [1][2]
Molecular Weight 109.56 g/mol [11[2]

Melting Point 131-132°C [11[2]

Boiling Point 147.8 °C at 760 mmHg [1]

Flash Point 43.2 °C [1]
Appearance White to light yellow crystal o

powder

Acetamidrazone hydrochloride,
Synonyms N-aminoethanimidamide [1][2]13]
hydrochloride

Synthesis of Acetimidohydrazide Hydrochloride

While various synthetic routes may exist, a documented one-step process involves the reaction
of an amidine hydrochloride with hydrazine hydrate. The following experimental protocol is
based on this approach.

Experimental Protocol: One-Step Synthesis

This protocol describes the synthesis of Acetimidohydrazide hydrochloride from
Acetamidine hydrochloride and hydrazine hydrate.

Materials:

o Acetamidine hydrochloride
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e Hydrazine hydrate

o Ethanol

Procedure:

Cool a suspension of Acetamidine hydrochloride in ethanol to 5 °C.

» Slowly add hydrazine hydrate to the cooled suspension while stirring under reduced
pressure.

o Continue stirring the reaction mixture at 5 °C for an additional 2 hours.
* Remove the ethanol by evaporation under vacuum.

e The resulting solid is dried to yield Acetimidohydrazide hydrochloride as colorless
crystals.

Expected Yield: Approximately 95%.

Note: This protocol is a general guideline and may require optimization based on specific
laboratory conditions and desired scale.

Applications in Heterocyclic Synthesis

Acetimidohydrazide hydrochloride serves as a key building block for the synthesis of various
heterocyclic compounds, most notably 1,2,4-triazoles and 1,2,4-triazines. These scaffolds are
of significant interest in medicinal chemistry due to their presence in a wide range of
biologically active molecules.

Synthesis of 3,5-Disubstituted-1,2,4-Triazoles

A common application of Acetimidohydrazide hydrochloride is in the synthesis of 3,5-
disubstituted-1,2,4-triazoles. This is typically achieved through condensation and cyclization
reactions with various electrophilic partners. A general workflow for this synthesis is depicted in
the following diagram.
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Caption: General workflow for the synthesis of 3,5-disubstituted-1,2,4-triazoles.

Biological Significance

While direct studies on the biological activity of Acetimidohydrazide hydrochloride are
limited, the broader class of hydrazide-hydrazone derivatives has been extensively investigated
for their therapeutic potential. Numerous studies have reported their antimicrobial, antifungal,
and antibacterial activities.[4][5][6][7][8] Therefore, Acetimidohydrazide hydrochloride serves
as a valuable starting material for the synthesis of novel compounds with potential applications
in drug discovery. The biological evaluation of triazoles and other heterocycles derived from
this compound is an active area of research.
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Safety and Handling

Acetimidohydrazide hydrochloride should be handled with care in a well-ventilated area,
using appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat. For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)
provided by the supplier.

Conclusion

Acetimidohydrazide hydrochloride is a versatile and valuable chemical intermediate with
significant applications in the synthesis of heterocyclic compounds. This guide has provided a
comprehensive overview of its properties, a detailed synthesis protocol, and its utility as a
precursor for potentially bioactive molecules. Further research into the direct biological
activities of this compound and the exploration of its derivatives in medicinal chemistry are
warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 39254-63-2 CAS MSDS (ACETAMIDRAZONE HCL) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

3. alfa-chemistry.com [alfa-chemistry.com]

4. Synthesis and antimicrobial activity of substituted acetohydrazide derivatives
[wisdomlib.org]

5. Updated Information on Antimicrobial Activity of Hydrazide—Hydrazones - PMC
[pmc.ncbi.nlm.nih.gov]

6. Synthesis, characterization and antimicrobial activity of norfloxacin based acetohydrazides
- PubMed [pubmed.ncbi.nim.nih.gov]

7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7945175?utm_src=pdf-body
https://www.benchchem.com/product/b7945175?utm_src=pdf-body
https://www.benchchem.com/product/b7945175?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/dictionary/en/39254-63-2.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6116071.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6116071.aspx
https://www.alfa-chemistry.com/product/acetamidrazone-hcl-cas-39254-63-2-148069.html
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1369701.html
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1369701.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8430688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8430688/
https://pubmed.ncbi.nlm.nih.gov/32863262/
https://pubmed.ncbi.nlm.nih.gov/32863262/
https://pdfs.semanticscholar.org/3f0a/a67f19a1d46cc9466be7191d34079069cbc9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7945175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 8. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Acetimidohydrazide Hydrochloride: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7945175#cas-number-for-acetimidohydrazide-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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